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Compound of Interest

Compound Name: Sodium sulfate decahydrate

Cat. No.: B1196930

Sodium sulfate decahydrate (SSD), also known as Glauber's salt, is an inorganic salt hydrate
that has garnered significant attention as a phase change material (PCM) for latent heat
storage applications. Its appeal lies in a combination of a suitable phase transition temperature
for applications like solar heating and building energy conservation, a high latent heat of fusion,
and low cost.[1][2] However, inherent challenges such as supercooling and phase segregation
have historically hindered its widespread adoption. This guide provides a critical comparison of
SSD with other common PCMs, supported by experimental data and protocols.

Performance Comparison of Phase Change
Materials

The selection of a PCM is dictated by the specific requirements of the thermal energy storage
application. Key thermophysical properties include the melting temperature, latent heat of
fusion, thermal conductivity, and density. The table below presents a comparison of sodium
sulfate decahydrate with other commonly used organic and inorganic PCMs.
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Sodium Calcium
Sulfate Chloride Paraffin Wax Fatty Acids
Property . .
Decahydrate Hexahydrate (Organic) (Organic)
(Inorganic) (Inorganic)
Melting
32.4[1][2] 29.3[3] 20-70 30 - 65[4]
Temperature (°C)
Latent Heat of
_ >200[1] ~182[3] 150 - 250[5] 153 - 182[4]
Fusion (kJ/kg)
Thermal
Conductivity ~0.5[6] ~1.09 (solid) ~0.2 ~0.14 - 0.18
(W/m-K)
Density ( kg/m 3) 1464 (solid) 1710 (solid) ~900 (solid) ~920 (solid)
) o ] Little to none[4]
Supercooling Severe[1][7][8] Significant[3] Little to none[5] ]
Phase
] Severe[1][7] Yes[10] No No[4][9]
Segregation
) Corrosive to Corrosive to ] Low corrosion
Corrosiveness Non-corrosive o
some metals some metals[11] activity[9][12]
Non- Non-
Flammability Flammable[5] Flammable

flammable[5]

flammable[5]

Critical Analysis of Sodium Sulfate Decahydrate

Advantages:

o High Latent Heat Storage Capacity: SSD boasts a high latent heat of fusion, allowing it to

store significant amounts of thermal energy during its phase transition.[1]

» Appropriate Transition Temperature: Its melting point of 32.4°C is well-suited for low-

temperature applications such as solar space heating and passive building thermal

regulation.[1][2]
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» Cost-Effectiveness and Availability: As a widely available and inexpensive material, SSD is
an economically attractive option for large-scale thermal energy storage.[1]

» Non-Flammability: Being an inorganic salt hydrate, it is non-flammable, which is a significant
safety advantage over organic PCMs like paraffin waxes.[5]

Disadvantages:

Supercooling: SSD has a strong tendency to supercool, meaning it cools below its freezing
point without solidifying.[1][7][8] This delays the release of the stored latent heat, making the
system unreliable. The addition of nucleating agents like borax can mitigate this issue.[13]
[14]

Phase Segregation: Upon melting, SSD undergoes incongruent melting, leading to the
formation of anhydrous sodium sulfate which settles at the bottom of the container.[1][7] This
phase separation is a major drawback as it results in a progressive loss of latent heat
storage capacity over repeated thermal cycles. Thickeners and gelling agents can be added
to suspend the anhydrous salt and prevent segregation.

Low Thermal Conductivity: Like many PCMs, SSD has a low thermal conductivity, which
impedes the rate of heat transfer during both charging and discharging cycles.[6] The
incorporation of high-conductivity materials like expanded graphite can enhance its thermal
performance.[6]

Corrosiveness: Salt hydrates can be corrosive to certain metals, necessitating careful
selection of containment materials.

Comparative Alternatives

o Other Inorganic Salt Hydrates: Materials like calcium chloride hexahydrate offer similar
advantages of high latent heat and non-flammability.[3][5] However, they also suffer from
supercooling and phase segregation issues.[3][10]

o Organic PCMs: Paraffin waxes and fatty acids are common organic alternatives.[5] Their
main advantages are congruent melting (no phase segregation), negligible supercooling, and
chemical stability.[4][5][9] However, they generally have lower latent heat storage densities
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and thermal conductivities compared to salt hydrates and are flammable.[5] Fatty acids are
also derived from renewable sources.[9]

Experimental Protocols

The characterization of PCMs involves several key experiments to determine their suitability for
a specific application.

1. Thermal Analysis using Differential Scanning Calorimetry (DSC)

» Objective: To determine the melting temperature, latent heat of fusion, and specific heat
capacity of the PCM.

o Methodology:

o Asmall, weighed sample (typically 5-10 mg) of the PCM is hermetically sealed in an
aluminum pan.

o An empty sealed pan is used as a reference.
o The sample and reference pans are placed in the DSC furnace.

o The furnace is heated and cooled at a controlled rate (e.g., 5-10 °C/min) over a
temperature range that encompasses the phase transition of the PCM.

o The heat flow to or from the sample relative to the reference is measured as a function of
temperature.

o The melting temperature is determined from the peak of the endothermic melting curve,
and the latent heat of fusion is calculated from the area under the peak.

2. Thermal Cycling Stability Test

o Objective: To evaluate the long-term performance and stability of the PCM after repeated
melting and freezing cycles.

o Methodology:
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o Alarger sample of the PCM is placed in a sealed container.

o The sample is subjected to a large number of thermal cycles (e.g., 100 to 1000 cycles) by
repeatedly heating it above its melting point and cooling it below its freezing point.

o The thermal properties (melting temperature and latent heat of fusion) of the PCM are
measured using DSC after a certain number of cycles.

o A significant decrease in the latent heat of fusion indicates degradation, often due to
phase segregation.[7]

. Thermal Conductivity Measurement
Objective: To measure the thermal conductivity of the PCM in both its solid and liquid states.

Methodology:

[e]

The transient plane source (TPS) method or a guarded hot plate apparatus is commonly
used.

o For the TPS method, a sensor is placed in the center of the PCM sample.
o Ashort electrical pulse is sent through the sensor, causing a temperature increase.

o The temperature rise of the sensor is recorded over time, and the thermal conductivity is
calculated from this data.

o Measurements are taken at temperatures below and above the melting point to determine
the thermal conductivity in both phases.
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PCM Evaluation Workflow
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Caption: Experimental workflow for the evaluation of Phase Change Materials.

In conclusion, while sodium sulfate decahydrate presents an economically compelling option
for latent heat storage with its high energy density, its practical application is fraught with
challenges, primarily supercooling and phase segregation. For researchers and professionals
in drug development and other fields requiring precise thermal control, these drawbacks may
render it unsuitable without significant modification. Organic PCMs like fatty acids, despite their
lower storage density, offer more reliable and stable performance. Future research into novel
composites and encapsulation techniques for SSD may yet overcome its limitations and unlock
its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Research progress of sodium sulfate decahydrate phase changematerial [esst.cip.com.cn]
osti.gov [osti.gov]
asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]

1.
2.
3.
e 4. dspace.unimap.edu.my [dspace.unimap.edu.my]
5. Phase-change material - Wikipedia [en.wikipedia.org]
6.

Effect of expanded graphite on the thermal conductivity of sodium sulfate decahydrate
(Na2S04-10H20) phase change composites | ORNL [ornl.gov]

e 7. Stabilization of low-cost phase change materials for thermal energy storage applications -
PMC [pmc.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]
» 9. tandfonline.com [tandfonline.com]
e 10. researchgate.net [researchgate.net]

e 11. Feasibility of Using Phase Change Material Calcium Chloride Hexahydrate to Improve
the Efficiency of Bifacial Photovoltaic Modules via Passive Cooling | IEEE Conference
Publication | IEEE Xplore [ieeexplore.ieee.org]

e 12. tandfonline.com [tandfonline.com]
e 13. pubs.aip.org [pubs.aip.org]

e 14. Understanding supercooling mechanism in sodium sulfate decahydrate phase-change
material | ORNL [ornl.gov]

 To cite this document: BenchChem. [A Critical Review of Sodium Sulfate Decahydrate in
Latent Heat Storage Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1196930#a-critical-review-of-sodium-sulfate-
decahydrate-in-latent-heat-storage-systems]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1196930?utm_src=pdf-custom-synthesis
https://esst.cip.com.cn/EN/10.19799/j.cnki.2095-4239.2021.0007
https://www.osti.gov/servlets/purl/1468092
https://asmedigitalcollection.asme.org/thermalscienceapplication/article/11/5/051014/727786/Thermal-Cycling-of-Calcium-Chloride-Hexahydrate
http://dspace.unimap.edu.my/bitstream/handle/123456789/14118/008_010_012_014-015_fatty%20a.pdf
https://en.wikipedia.org/wiki/Phase-change_material
https://www.ornl.gov/publication/effect-expanded-graphite-thermal-conductivity-sodium-sulfate-decahydrate-na2so410h2o
https://www.ornl.gov/publication/effect-expanded-graphite-thermal-conductivity-sodium-sulfate-decahydrate-na2so410h2o
https://pmc.ncbi.nlm.nih.gov/articles/PMC10329044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10329044/
https://www.researchgate.net/publication/371997443_Experimental_study_on_the_factors_affecting_supercooling_of_sodium_sulfate_decahydrate_solution_under_variable_temperature_cooling
https://www.tandfonline.com/doi/pdf/10.1081/GE-200038722
https://www.researchgate.net/publication/329569469_Performance_and_Stability_of_CaCl26H2O-Based_Phase_Change_Materials
https://ieeexplore.ieee.org/document/10407975/
https://ieeexplore.ieee.org/document/10407975/
https://ieeexplore.ieee.org/document/10407975/
https://www.tandfonline.com/doi/full/10.1080/15567030601003700
https://pubs.aip.org/aip/jap/article/129/24/245109/523251/Understanding-supercooling-mechanism-in-sodium
https://www.ornl.gov/publication/understanding-supercooling-mechanism-sodium-sulfate-decahydrate-phase-change-material
https://www.ornl.gov/publication/understanding-supercooling-mechanism-sodium-sulfate-decahydrate-phase-change-material
https://www.benchchem.com/product/b1196930#a-critical-review-of-sodium-sulfate-decahydrate-in-latent-heat-storage-systems
https://www.benchchem.com/product/b1196930#a-critical-review-of-sodium-sulfate-decahydrate-in-latent-heat-storage-systems
https://www.benchchem.com/product/b1196930#a-critical-review-of-sodium-sulfate-decahydrate-in-latent-heat-storage-systems
https://www.benchchem.com/product/b1196930#a-critical-review-of-sodium-sulfate-decahydrate-in-latent-heat-storage-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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